Cas no 65857-51-4 (cis-2,3-Dimethyl-2-butene-1,4-diol)

• Product Name: cis-2,3-Dimethyl-2-butene-1,4-diol
• CAS No: 65857-51-4
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 2794799
• PubChem ID: 12535663
• Update Time: 2025-05-20

cis-2,3-Dimethyl-2-butene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• cis-2,3-Dimethyl-2-butene-1,4-diol
• 65857-51-4
• C92112
• AKOS005215945
• (Z)-2,3-DIMETHYLBUT-2-ENE-1,4-DIOL

• Inchi： 1S/C6H12O2/c1-5(3-7)6(2)4-8/h7-8H,3-4H2,1-2H3/b6-5-
• InChI Key： LHWNRQDQUXQQPG-WAYWQWQTSA-N
• SMILES： OC/C(/C)=C(/C)\CO

Computed Properties

• Exact Mass: 116.083729621Da
• Monoisotopic Mass: 116.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 82.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 40.5Ų

Additional information on cis-2,3-Dimethyl-2-butene-1,4-diol

CAS No. 65857-51-4: cis-2,3-Dimethyl-2-butene-1,4-diol

The compound with CAS No. 65857-51-4, known as cis-2,3-Dimethyl-2-butene-1,4-diol, is a unique organic compound that has garnered attention in both academic and industrial research. This compound is characterized by its diol structure and the presence of a double bond in the cis configuration. The molecule consists of a four-carbon chain with hydroxyl groups (-OH) at positions 1 and 4, and methyl groups (-CH₃) at positions 2 and 3. The cis configuration of the double bond adds to its structural uniqueness and influences its chemical reactivity and physical properties.

Recent studies have highlighted the potential of cis-2,3-Dimethyl-2-butene-1,4-diol in various applications, particularly in the fields of materials science and pharmaceuticals. Its diol structure makes it a valuable precursor for synthesizing more complex molecules, including polymers and bioactive compounds. Researchers have explored its ability to undergo oxidation reactions, which can lead to the formation of ketones or carboxylic acids depending on the reaction conditions. These derivatives have shown promise in drug development due to their potential bioactivity.

In terms of synthesis, cis-2,3-Dimethyl-2-butene-1,4-diol can be prepared through various methods, including hydroboration reactions and epoxide ring-opening reactions. The choice of synthesis method depends on the desired stereochemistry and purity of the final product. Recent advancements in asymmetric catalysis have enabled the selective synthesis of this compound with high enantiomeric excess (ee), making it more suitable for applications in chiral chemistry.

The physical properties of cis-2,3-Dimethyl-2-butene-1,4-diol are also worth noting. It has a relatively low molecular weight and is typically a liquid at room temperature. Its solubility in polar solvents such as water and ethanol makes it convenient for use in various chemical reactions. Additionally, its boiling point and melting point are within ranges that make it suitable for both laboratory experiments and industrial processes.

One of the most exciting developments involving this compound is its role in green chemistry initiatives. Researchers have explored its use as a building block for synthesizing biodegradable polymers and sustainable materials. By incorporating this compound into polymer networks, scientists aim to create materials that are not only environmentally friendly but also possess desirable mechanical properties.

Furthermore, cis-2,3-Dimethyl-2-butene-1,4-diol has shown potential in catalytic applications. Its ability to act as a ligand or co-catalyst in transition metal-catalyzed reactions has been investigated extensively. Recent studies have demonstrated that this compound can enhance the selectivity and efficiency of certain catalytic processes, making it a valuable tool in modern catalysis.

In conclusion, CAS No. 65857-51-4 (cis-2,3-Dimethyl-2-butene-1,4-diol) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an attractive target for researchers seeking to develop new materials and chemical processes. As ongoing research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is likely to grow further.